Cas no 61822-39-7 (3-ethylhept-4-yn-3-aminium chloride)

• Product Name: 3-ethylhept-4-yn-3-aminium chloride
• CAS No: 61822-39-7
• MF: C₉H₁₈ClN
• MW: 175.69892168045
• CID: 1629899
• PubChem ID: 43797
• Update Time: 2025-04-21

3-ethylhept-4-yn-3-aminium chloride Chemical and Physical Properties

Names and Identifiers

• 3-ethylhept-4-yn-3-aminium chloride
• 3-ethylhept-4-yn-3-ylazanium,chloride
• LCG 21638
• 61822-39-7
• 4-HEPTYN-3-AMINE, 3-ETHYL-, HYDROCHLORIDE
• 3-Ethyl-4-heptyn-3-amine hydrochloride

• Inchi： 1S/C9H17N.ClH/c1-4-7-8-9(10,5-2)6-3;/h4-6,10H2,1-3H3;1H
• InChI Key： MDIWUHDGSWRNJI-UHFFFAOYSA-N
• SMILES： [Cl-].[NH3+]C(C#CCC)(CC)CC

Computed Properties

• Exact Mass: 156.972
• Monoisotopic Mass: 175.112777
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.6

Experimental Properties

• Boiling Point: 194.3°C at 760 mmHg
• Flash Point: 65.7°C
• PSA: 22.3